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Compound of Interest |

Compound Name: (-)-cis-Permethrin
CAS No.: 54774-46-8
Cat. No.: B1218469
Get Quote
. J

The safe and compliant disposal of (-)-cis-Permethrin is critical for ensuring laboratory safety
and environmental protection. As a toxic pyrethroid insecticide, improper disposal of excess,
rinsate, or contaminated materials is a violation of federal law and poses significant risks.[1][2]
[3] This guide provides detailed procedures for researchers and laboratory personnel to
manage (-)-cis-Permethrin waste, from initial handling to final disposition.

Immediate Safety and Spill Response

Effective waste management begins with proactive safety measures and a clear plan for
accidental releases. In the event of a spill, immediate containment is crucial to prevent
environmental contamination, particularly of municipal sewers and open bodies of water.[1]

Personal Protective Equipment (PPE): Before handling (-)-cis-Permethrin waste or responding
to a spill, personnel must wear appropriate PPE, including protective gloves, clothing, and
eye/face protection.[2] If inhalation of vapors or mists is possible, a self-contained breathing
apparatus should be used.

Spill Containment and Cleanup:
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» Small Spills: Absorb the material with a non-combustible absorbent like vermiculite, sand, or

pet litter. Sweep or wipe up the absorbed material and place it into a suitable, labeled

container for hazardous waste disposal. Clean the spill area thoroughly with a strong

detergent and water, collecting the cleaning runoff with absorbent material for disposal as

well.

o Large Spills: Stop the flow of the material if it can be done without risk. Dike the spilled

material to prevent it from spreading. Transfer the contained liquid and contaminated soil or

materials into drums for disposal in accordance with hazardous waste regulations.

Waste Characterization and Handling

(-)-cis-Permethrin and materials contaminated with it are classified as hazardous waste. It is

characterized as being harmful if swallowed, inhaled, or absorbed through the skin, and is very

toxic to aquatic life with long-lasting effects.

Property

Description

Citation

Waste Type

Toxic Pesticide Waste

Primary Hazards

Harmful if swallowed, inhaled,

or absorbed through skin; May

cause an allergic skin reaction.

Environmental Hazards

Very toxic to aquatic life with
long-lasting effects; Severe

Marine Pollutant.

UN Number

UN 3082

Proper Shipping Name

ENVIRONMENTALLY
HAZARDOUS SUBSTANCE,
LIQUID, N.O.S. (Permethrin)

Hazard Class

9

Step-by-Step Disposal Protocol
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The primary and recommended method for the disposal of (-)-cis-Permethrin is through a
licensed hazardous waste disposal facility. On-site chemical neutralization is not recommended
without specific, validated protocols and regulatory approval.

e Segregation and Collection:
o Do not mix (-)-cis-Permethrin waste with other waste streams.

o Collect all waste, including excess chemical, heavily contaminated labware, and spill
cleanup materials, in its original container or a designated, compatible, and properly
labeled hazardous waste container.

e Labeling and Storage:

o Clearly label the waste container as "Hazardous Waste" and identify the contents,
including "(-)-cis-Permethrin."

o Store the sealed container in a cool, dry, well-ventilated, and locked area away from
incompatible materials like strong oxidizers. Ensure the storage area is inaccessible to
unauthorized personnel.

» Container Management:
o Do not reuse empty containers that held (-)-cis-Permethrin.

o For empty containers, triple rinse (or the equivalent) with a suitable solvent. The rinsate is
also considered hazardous waste and must be collected for disposal.

o Puncture or otherwise render the cleaned container unusable to prevent reuse.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

o Waste must be handled, transported, and disposed of in accordance with all local, state,
and federal regulations.
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Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (-)-cis-
Permethrin waste in a laboratory setting.
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(-)-cis-Permethrin Disposal Workflow
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Assess Waste Type

Containment & Collection

Spill / Contaminated Material Excess / Unused Product

Absorb with Inert Material
(e.g., Vermiculite)

Keep in Original or
Designated Container
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Contact EHS or Licensed
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Dispose via Approved
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Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of (-)-cis-Permethrin.
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Regulatory Compliance

Improper disposal of pesticide wastes is a violation of Federal law. It is the responsibility of the
generator (the laboratory) to ensure that all activities comply with federal, state, and local laws
and regulations. For specific guidance, contact your State Pesticide or Environmental Control
Agency, or the Hazardous Waste representative of the nearest EPA Regional Office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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